Cyanophos

• CAS No.: 2636-26-2
• Product Name: Cyanophos
• Molecular Formula: C9H10NO3PS
• Molecular Weight: 243.22 g/mol
• IUPAC Name: 4-dimethoxyphosphinothioyloxybenzonitrile
• Standard InChI: InChI=1S/C9H10NO3PS/c1-11-14(15,12-2)13-9-5-3-8(7-10)4-6-9/h3-6H,1-2H3
• Standard InChIKey: SCKHCCSZFPSHGR-UHFFFAOYSA-N
• SMILES: COP(=S)(OC)OC1=CC=C(C=C1)C#N
• Canonical SMILES: COP(=S)(OC)OC1=CC=C(C=C1)C#N
• Boiling Point: 246 to 248 °F at 0.09 mm Hg Decomposes (EPA, 1998); 119-120 °C (decomp) at 0.09 mm Hg
• Colorform: Yellow to reddish-yellow transparent liquid; Clear amber liquid
• Density: 1.255 to 1.265 at 77 °F H2O = 1 (EPA, 1998); 1.255-1.265 at 25 °C
• Flash Point: 104 °C
• Melting Point: 57 to 59 °F (EPA, 1998); 14.5 °C; 14-15 °C
• Physical Description: Cyanophos is a yellow to reddish-yellow transparent liquid. Used as an insecticide against rice stem borers and house flies. Not registered as a pesticide in the U.S. (EPA, 1998)
• Description: Cyanophos is a yellow to reddish-yellow transparent liquid. Used as an insecticide against rice stem borers and house flies. Not registered as a pesticide in the U.S. (EPA, 1998); Cyanophos is an organothiophosphate insecticide and an organic thiophosphate. It has a role as an agrochemical and an EC 3.1.1.7 (acetylcholinesterase) inhibitor. It derives from a 4-cyanophenol.
• Shelf Life: Stable to storage > 2 yr under normal conditions.
• Solubility: 1.89e-04 M; Very soluble in methanol, ethanol, acetone & chloroform. Sparingly soluble in n-hexane, kerosene.; In water at 30 °C, 46 mg/l. In n-hexane 27, methanol 1000, xylene 1000 (all in g/kg) at 20 °C.; Miscible in alcohols, benzene, chloroform, ketones, toluene, xylene.; In water 46 mg/l at 30 °C; in methanol, acetone, chloroform >50% at 20 °C.
• Synonyms: O-4-Cyanophenyl, O,O-dimethyl phosphorothioate
• Vapor Pressure: 0.0008 mm Hg at 68 °F (EPA, 1998); 7.88e-04 mmHg; 105 mPa at 20 °C
• PubChem Compound: 17522
• Last Modified: Nov 11 2021